Cas no 669709-49-3 (6-Chloro-2-pyridin-3-ylquinoline-4-carboxylic Acid)

• Product Name: 6-Chloro-2-pyridin-3-ylquinoline-4-carboxylic Acid
• CAS No: 669709-49-3
• MF: C₁₅H₉ClN₂O₂
• MW: 284.697162389755
• MDL: MFCD03421954
• CID: 1067074
• PubChem ID: 3710535
• Update Time: 2025-04-20

6-Chloro-2-pyridin-3-ylquinoline-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2-(pyridin-3-yl)quinoline-4-carboxylic acid
• 6-Chloro-2-pyridin-3-ylquinoline-4-carboxylic acid
• AC1MVNBU
• ALBB-000750
• BBL017396
• CTK5C5469
• MolPort-001-586-267
• STK445511
• VS-06123
• MFCD03421954
• AKOS000142638
• CS-0317362
• SCHEMBL19475274
• 6-chloro-2-(pyridin-3-yl)quinoline-4-carboxylicacid
• DTXSID70395359
• 669709-49-3
• 6-Chloro-2-pyridin-3-ylquinoline-4-carboxylic Acid

• MDL： MFCD03421954
• Inchi： 1S/C15H9ClN2O2/c16-10-3-4-13-11(6-10)12(15(19)20)7-14(18-13)9-2-1-5-17-8-9/h1-8H,(H,19,20)
• InChI Key： JUPGJLOVMZDPEO-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(C=1)=C(C(=O)O)C=C(C1C=NC=CC=1)N=2

Computed Properties

• Exact Mass: 284.03537
• Monoisotopic Mass: 284.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.1A^2
• XLogP3: 2.9

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 509.3±50.0 °C at 760 mmHg
• Flash Point: 261.8±30.1 °C
• Refractive Index: 1.693
• PSA: 63.08
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

6-Chloro-2-pyridin-3-ylquinoline-4-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)